Cas no 2138026-66-9 (5-hydroxy-6,6-dimethyl-6H,7H-pyrazolo1,5-apyrimidin-7-one)

• Product Name: 5-hydroxy-6,6-dimethyl-6H,7H-pyrazolo1,5-apyrimidin-7-one
• CAS No: 2138026-66-9
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 6432304
• PubChem ID: 165484446
• Update Time: 2025-05-26

5-hydroxy-6,6-dimethyl-6H,7H-pyrazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-6,6-dimethyl-6H,7H-pyrazolo1,5-apyrimidin-7-one
• 2138026-66-9
• 5-hydroxy-6,6-dimethyl-6H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• EN300-1129934

• Inchi： 1S/C8H9N3O2/c1-8(2)6(12)10-5-3-4-9-11(5)7(8)13/h3-4H,1-2H3,(H,10,12)
• InChI Key： HRYDBLJQENBFFD-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(NC2=CC=NN12)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64Ų

Additional information on 5-hydroxy-6,6-dimethyl-6H,7H-pyrazolo1,5-apyrimidin-7-one

5-Hydroxy-6,6-Dimethyl-6H,7H-Pyrazolo[1,5-A]Pyrimidin-7-One: A Comprehensive Overview

5-Hydroxy-6,6-dimethyl-6H,7H-pyrazolo[1,5-a]pyrimidin-7-one, commonly referred to by its CAS number CAS No. 2138026-66-9, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo-pyrimidine derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure features a fused pyrazole and pyrimidine ring system with hydroxyl and methyl substituents, contributing to its distinctive chemical properties.

The synthesis of 5-hydroxy-6,6-dimethyl-6H,7H-pyrazolo[1,5-a]pyrimidin-7-one involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound. For instance, studies published in Journal of Medicinal Chemistry highlight the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that CAS No. 2138026-66-9 exhibits potent anti-inflammatory and antioxidant properties. A research team at the University of California reported that the compound significantly reduces inflammation in animal models by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its antioxidant potential was validated through assays measuring its ability to scavenge free radicals.

In terms of pharmacokinetics, recent investigations have focused on improving the bioavailability of 5-hydroxy-6,6-dimethyl-6H,7H-pyrazolo[1,5-a]pyrimidin-7-one. Researchers at the Massachusetts Institute of Technology developed a novel nanodelivery system that enhances the compound's solubility and absorption in vivo. This breakthrough could pave the way for its use in treating chronic inflammatory diseases such as rheumatoid arthritis.

The structural uniqueness of this compound also makes it a valuable tool in medicinal chemistry for exploring new drug targets. Its ability to interact with various protein targets has been exploited in designing lead compounds for cancer therapy. A study published in Nature Communications revealed that the compound binds effectively to histone deacetylases (HDACs), enzymes implicated in cancer progression. This finding underscores its potential as a candidate for anti-cancer drug development.

Beyond its therapeutic applications, CAS No. 2138026-66-9 has shown promise in agricultural chemistry as a plant growth regulator. Field trials conducted by agricultural scientists at Cornell University demonstrated that the compound enhances crop yield by promoting root development and improving stress tolerance in plants.

In conclusion, 5-hydroxy-6,6-dimethyl-6H,7H-pyrazolo[1,5-a]pyrimidin-7-one, or CAS No. 2138026-66-9, stands out as a versatile molecule with multifaceted applications across various scientific domains. Its unique chemical structure and diverse biological activities continue to inspire innovative research directions. As ongoing studies uncover new insights into its mechanisms and potential uses, this compound is poised to play a pivotal role in advancing both medical and agricultural sciences.